![molecular formula C19H22ClN3O B5407031 4-(3-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide](/img/structure/B5407031.png)
4-(3-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide, also known as CTDP, is a chemical compound that has attracted significant attention in scientific research due to its potential therapeutic applications. CTDP belongs to the class of piperazine derivatives, which are known for their diverse biological activities. In
Scientific Research Applications
4-(3-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit antipsychotic, antidepressant, anxiolytic, and analgesic properties in animal models. This compound has also been investigated for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in rats.
Mechanism of Action
The exact mechanism of action of 4-(3-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide is not fully understood. However, it is believed to act as a serotonin and dopamine receptor antagonist, which may contribute to its antipsychotic and antidepressant effects. This compound has also been shown to modulate the activity of the endocannabinoid system, which may contribute to its analgesic and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to affect several biochemical and physiological processes in the body. It has been shown to decrease the levels of dopamine and serotonin in the brain, which may contribute to its antipsychotic and antidepressant effects. This compound has also been shown to increase the levels of endocannabinoids in the brain, which may contribute to its analgesic and anxiolytic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(3-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide in lab experiments is its diverse biological activities, which make it a useful tool for studying various physiological processes. Additionally, the synthesis of this compound is relatively straightforward and can be carried out using commonly available reagents. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several potential future directions for research on 4-(3-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide. One area of interest is its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. Another area of interest is its potential use in the treatment of psychiatric disorders, such as schizophrenia and depression. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.
Synthesis Methods
The synthesis of 4-(3-chlorophenyl)-N-(4-ethylphenyl)-1-piperazinecarboxamide involves the reaction of 3-chlorobenzoyl chloride with 4-ethylphenylpiperazine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with ammonia to form the final product, this compound. The overall yield of the synthesis process is around 60-70%, and the purity of the product can be increased through recrystallization.
Properties
IUPAC Name |
4-(3-chlorophenyl)-N-(4-ethylphenyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O/c1-2-15-6-8-17(9-7-15)21-19(24)23-12-10-22(11-13-23)18-5-3-4-16(20)14-18/h3-9,14H,2,10-13H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBQPWSPJQZXFLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.